Cas no 2167461-00-7 (propan-2-yl 4-isothiocyanatobutanoate)
2167461-00-7 structure
Product Name:propan-2-yl 4-isothiocyanatobutanoate
CAS No:2167461-00-7
MF:C8H13NO2S
MW:187.25932097435
CID:5935796
PubChem ID:165447709
Update Time:2024-01-01
propan-2-yl 4-isothiocyanatobutanoate Chemical and Physical Properties
Names and Identifiers
-
- propan-2-yl 4-isothiocyanatobutanoate
- EN300-1458988
- 2167461-00-7
-
- Inchi: 1S/C8H13NO2S/c1-7(2)11-8(10)4-3-5-9-6-12/h7H,3-5H2,1-2H3
- InChI Key: PEVXGYZOYBPQBE-UHFFFAOYSA-N
- SMILES: S=C=NCCCC(=O)OC(C)C
Computed Properties
- Exact Mass: 187.06669983g/mol
- Monoisotopic Mass: 187.06669983g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 186
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 70.8Ų
propan-2-yl 4-isothiocyanatobutanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1458988-1.0g |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1458988-50mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 50mg |
$768.0 | 2023-09-29 | ||
| Enamine | EN300-1458988-100mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 100mg |
$804.0 | 2023-09-29 | ||
| Enamine | EN300-1458988-250mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 250mg |
$840.0 | 2023-09-29 | ||
| Enamine | EN300-1458988-500mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 500mg |
$877.0 | 2023-09-29 | ||
| Enamine | EN300-1458988-1000mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 1000mg |
$914.0 | 2023-09-29 | ||
| Enamine | EN300-1458988-2500mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 2500mg |
$1791.0 | 2023-09-29 | ||
| Enamine | EN300-1458988-5000mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 5000mg |
$2650.0 | 2023-09-29 | ||
| Enamine | EN300-1458988-10000mg |
propan-2-yl 4-isothiocyanatobutanoate |
2167461-00-7 | 10000mg |
$3929.0 | 2023-09-29 |
propan-2-yl 4-isothiocyanatobutanoate Related Literature
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
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Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
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4. Agricultural
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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